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Compound of Interest

Compound Name: (2R)-Pentane-2-thiol

Cat. No.: B15414635 Get Quote

In-Depth Technical Guide: (2R)-Pentane-2-thiol
CAS Number: 212195-83-0 Molecular Formula: C₅H₁₂S

This technical guide provides a comprehensive overview of (2R)-Pentane-2-thiol, a chiral

sulfur compound. While specific experimental data for this enantiomer is limited in publicly

available literature, this document compiles the known information and provides context

through data on the racemic mixture, 2-pentanethiol. This guide is intended for researchers,

scientists, and professionals in drug development who are interested in the properties,

synthesis, and potential applications of chiral thiols.

Physicochemical Properties
Quantitative data for the specific (2R)-enantiomer of pentane-2-thiol are not readily available.

The following table summarizes the known physicochemical properties of racemic 2-

pentanethiol, which can be considered indicative for the individual enantiomers.
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Property Value Reference

Molecular Weight 104.22 g/mol [1]

Appearance Colorless liquid [1]

Solubility
Slightly soluble in water;

soluble in alcohol
[1]

Density 0.832 g/mL at 20°C [1]

Refractive Index 1.442-1.452 [1]

Synthesis and Chiral Separation
The synthesis of enantiomerically pure (2R)-Pentane-2-thiol is not explicitly detailed in readily

accessible literature. However, general strategies for the synthesis of chiral thiols can be

applied. These approaches typically involve either the use of chiral starting materials,

enantioselective synthesis, or the resolution of a racemic mixture.

A common method for the synthesis of racemic 2-pentanethiol involves the reaction of 2-

bromopentane with a sulfur nucleophile, such as sodium hydrosulfide, via an SN2 reaction.[2]

Experimental Workflow: Racemic Synthesis and Chiral
Separation
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Caption: General workflow for the synthesis of racemic 2-pentanethiol and subsequent chiral

separation.

Experimental Protocols
Chiral High-Performance Liquid Chromatography
(HPLC) Separation
While a specific protocol for (2R)-Pentane-2-thiol is not available, a general approach for the

chiral separation of thiols can be outlined. Chiral stationary phases (CSPs) are commonly used

for the direct separation of enantiomers. Polysaccharide-based CSPs, such as those derived

from cellulose or amylose, are often effective.[3]
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General Method:

Column: A chiral stationary phase column (e.g., Chiralcel® OD-H, Chiralpak® AD).[3]

Mobile Phase: A mixture of n-hexane and a polar modifier like isopropanol or ethanol is

typically used. For basic compounds, a small amount of an amine additive (e.g.,

diethylamine) may be required, while acidic compounds may necessitate an acidic additive

(e.g., trifluoroacetic acid).[3]

Detection: UV detection is commonly employed.

Optimization: The mobile phase composition, flow rate, and column temperature should be

optimized to achieve baseline separation of the enantiomers.

Determination of Enantiomeric Purity by NMR
Spectroscopy
The enantiomeric purity of a chiral thiol can be determined by Nuclear Magnetic Resonance

(NMR) spectroscopy using a chiral derivatizing agent (CDA). The CDA reacts with the

enantiomeric mixture to form diastereomers, which will exhibit distinct signals in the NMR

spectrum.[4] Mosher's acid (α-methoxy-α-(trifluoromethyl)phenylacetic acid) is a common CDA.

[4]

General Method:

Derivatization: React the chiral thiol sample with the chiral derivatizing agent (e.g., Mosher's

acid chloride) in the presence of a suitable base.

NMR Analysis: Acquire a high-resolution ¹H or ¹⁹F NMR spectrum of the resulting

diastereomeric mixture.

Quantification: Integrate the signals corresponding to each diastereomer to determine the

enantiomeric ratio.

Signaling Pathways and Biological Activity
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There is no specific information available regarding signaling pathways directly involving (2R)-
Pentane-2-thiol. However, chiral thiols, in general, are of significant interest in drug

development due to the prevalence of the thiol group in biologically active molecules. The

chirality of a molecule can dramatically influence its pharmacological and toxicological

properties.

The thiol functional group can participate in various biological interactions, including:

Redox Reactions: Thiols can undergo oxidation to form disulfides, a reaction that is crucial in

protein folding and antioxidant defense mechanisms.

Enzyme Inhibition: The thiol group can act as a nucleophile and interact with the active sites

of enzymes.

Metal Chelation: Thiols can bind to metal ions, which is relevant for the mechanism of action

of some drugs and for the treatment of metal poisoning.

Logical Relationship of Chirality in Drug Development

Chiral Molecule
((R)- and (S)-Enantiomers)

Stereospecific Interaction

Biological Target
(e.g., Enzyme, Receptor)

Different Pharmacological Effects

Eudismic Ratio
(Potency Difference)

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b15414635?utm_src=pdf-body
https://www.benchchem.com/product/b15414635?utm_src=pdf-body
https://www.benchchem.com/product/b15414635?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15414635?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: The stereospecific interaction of enantiomers with a biological target leads to different

pharmacological outcomes.

Conclusion
(2R)-Pentane-2-thiol is a chiral molecule with the CAS number 212195-83-0 and the molecular

formula C₅H₁₂S.[5] While specific experimental data for this enantiomer are scarce, this guide

provides an overview based on the properties of its racemic mixture and general principles of

chiral chemistry. The synthesis and separation of this and other chiral thiols are of interest to

the pharmaceutical industry due to the importance of chirality in drug efficacy and safety.

Further research is needed to fully characterize the specific properties and potential

applications of (2R)-Pentane-2-thiol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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